2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C17H16FN5OS/c1-11-4-2-5-12(8-11)16-21-22-17(23(16)19)25-10-15(24)20-14-7-3-6-13(18)9-14/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: TZVLUCLMDQLFDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H16FN5OS
• Molecular Weight: 357.4 g/mol

Description

2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-fluorophenyl)acetamide is a chemical compound that has gained significant interest in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Antibacterial Applications

Some fluorine-substituted 1,2,4-triazines, related to the chemical structure , have been synthesized and evaluated in vitro for their antibacterial properties. These compounds showed interesting activity against various bacteria such as Bacillus subtilis, Streptococcus faecalis, Micrococcus luteus, and Staphylococcus aureus, indicating potential applications in combating bacterial infections (Alharbi & Alshammari, 2019).

Antitumor Activities

Research into benzothiazole derivatives bearing different heterocyclic rings, which share structural similarities with the compound , revealed that some of these compounds exhibit significant anticancer activity against various cancer cell lines. This suggests potential applications in cancer therapy and the development of new anticancer agents (Yurttaş, Tay, & Demirayak, 2015).

Enzyme Inhibition

A study on novel 1,2,4-triazole-based compounds found that they demonstrated decent inhibitory activity against mushroom tyrosinase, an enzyme involved in melanogenesis. This suggests potential applications in the design of new drugs targeting conditions associated with melanin production, such as hyperpigmentation disorders (Hassan et al., 2022).

Local Anesthetic Activities

Analogues of lidocaine, including various 2-aminothiazole and 2-aminothiadiazole derivatives, have been synthesized and evaluated for their local anesthetic activity using the rat sciatic nerve model. This research indicates potential applications in developing new local anesthetics (Badiger et al., 2012).